![molecular formula C19H24N2OS B6133153 2-[(2-benzyl-4-morpholinyl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazole](/img/structure/B6133153.png)
2-[(2-benzyl-4-morpholinyl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-benzyl-4-morpholinyl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazole, commonly known as BZMT, is a chemical compound that has been extensively studied for its potential therapeutic applications. BZMT belongs to the class of benzothiazole derivatives, which have been reported to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Mechanism of Action
The exact mechanism of action of BZMT is not fully understood, but it is believed to act through multiple pathways. BZMT has been reported to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway. BZMT has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer development.
Biochemical and Physiological Effects:
BZMT has been reported to exhibit a range of biochemical and physiological effects. Studies have shown that BZMT can modulate the expression of various genes involved in cancer development and progression. BZMT has also been shown to inhibit the migration and invasion of cancer cells, which are key steps in the metastatic process.
Advantages and Limitations for Lab Experiments
One of the main advantages of BZMT is its potent antitumor activity against various cancer cell lines. BZMT has also been shown to exhibit low toxicity in normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of BZMT is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on BZMT. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of BZMT. Another area of research is the investigation of the potential synergistic effects of BZMT with other anticancer agents. Additionally, further studies are needed to elucidate the exact mechanism of action of BZMT and to identify potential biomarkers that can predict its efficacy in cancer treatment.
Synthesis Methods
BZMT can be synthesized through a multistep process that involves the reaction of benzyl chloride with morpholine, followed by the condensation of the resulting benzylmorpholine with 2-aminothiophenol. The final product is obtained through a hydrogenation reaction, which reduces the double bond in the benzothiazole ring.
Scientific Research Applications
BZMT has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that BZMT exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. BZMT has also been reported to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
2-benzyl-4-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2OS/c1-2-6-15(7-3-1)12-16-13-21(10-11-22-16)14-19-20-17-8-4-5-9-18(17)23-19/h1-3,6-7,16H,4-5,8-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSMLPYCRLXGLAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N=C(S2)CN3CCOC(C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.